![molecular formula C21H21FN4O3S2 B2954720 N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1210603-99-8](/img/structure/B2954720.png)
N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Cytotoxic and Antiproliferative Activities
A study demonstrated the synthesis of sulfonamide derivatives showing cytotoxic activity against breast and colon cancer cell lines. Compounds with thiadiazole moieties, similar in structure to the queried compound, exhibited potent anticancer activities, highlighting their potential as therapeutic agents in cancer treatment (Ghorab et al., 2015). Another research presented the antiproliferative properties of pyrazole-sulfonamide derivatives against HeLa and C6 cell lines, demonstrating broad-spectrum antitumor activity comparable to common anticancer drugs (Mert et al., 2014).
Anti-inflammatory and Analgesic Effects
Compounds structurally related to the queried molecule, such as 4,5-diaryl-2-(substituted thio)-1H-imidazoles and their sulfoxides and sulfones, showed significant anti-inflammatory and analgesic activities. These findings support the potential use of sulfonamide derivatives in the development of new antiarthritic drugs (Sharpe et al., 1985).
Antimicrobial Potential
The antimicrobial potency of sulfonamide and carbamate derivatives of 3-fluoro-4-morpholinoaniline, a linezolid intermediate, was investigated, showing good to potent antimicrobial activity against various bacterial strains and fungi. This study underscores the potential of incorporating sulfonamide moieties into antimicrobial agents (Janakiramudu et al., 2017).
Future Directions
properties
IUPAC Name |
N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-propylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN4O3S2/c1-2-4-18-20(30-25-24-18)21(27)23-16-9-6-14-5-3-12-26(19(14)13-16)31(28,29)17-10-7-15(22)8-11-17/h6-11,13H,2-5,12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLRKWYMYPZVPIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.